BENGHE Foundational & Exploratory

Check Availability & Pricing

Physical Properties of (Z)-2-Methyl-2-
butenedioic Acid (Citraconic Acid)

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

(2)-2-Bromo-3-methyl-2-
Compound Name:
butenedioic acid

Cat. No.: B11931344

(2)-2-Methyl-2-butenedioic acid is the un-brominated analogue of the topic compound. Its
physical properties are well-documented and summarized in the table below.

Property Value Source

Molecular Formula CsHeOa4 PubChem|[2]
Molecular Weight 130.10 g/mol PubChem[2]
Physical Description Solid PubChem|[2]
Melting Point 93.5°C PubChem|[2]
Solubility in Water 783,000 mg/L (at 25 °C) PubChem[2]
Dissociation Constants (pKa) pKal: 2.42, pKa2: 5.79 PubChem|[2]

Experimental Protocols

Detailed experimental protocols for the characterization of (Z)-2-Bromo-3-methyl-2-
butenedioic acid are not available. However, a general methodology for a key physical
property determination, such as the melting point for a solid organic acid, is provided below.

Melting Point Determination
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The melting point of a solid compound is a crucial physical property for its identification and
purity assessment. A common method for its determination is using a melting point apparatus.

Objective: To determine the temperature range over which the solid organic acid melts.

Materials:

The solid organic acid sample

Capillary tubes

Melting point apparatus (e.g., Mel-Temp or similar)

Mortar and pestle
Procedure:

o Sample Preparation: A small amount of the dry solid sample is finely ground using a mortar
and pestle.

o Capillary Tube Loading: The open end of a capillary tube is tapped into the ground sample to
pack a small amount (2-3 mm in height) of the solid into the closed end.

o Apparatus Setup: The packed capillary tube is placed into the heating block of the melting
point apparatus.

e Heating and Observation:
o The sample is heated at a moderate rate initially.

o Close observation of the sample through the magnifying lens begins as the temperature
approaches the expected melting point.

o The heating rate is slowed down to 1-2 °C per minute near the melting point to ensure
accurate measurement.

» Data Recording:
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o The temperature at which the first drop of liquid appears is recorded as the starting point
of the melting range.

o The temperature at which the entire solid has turned into a clear liquid is recorded as the
endpoint of the melting range.

o Purity Assessment: A sharp melting range (typically 1-2 °C) is indicative of a pure compound.
A broad melting range suggests the presence of impurities.

Visualizations

Below is a diagram illustrating a general workflow for the determination of the melting point of a
solid organic acid.
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Workflow for Melting Point Determination
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact
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